Cas no 2097945-95-2 (3-(9-Hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid)

• Product Name: 3-(9-Hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid
• CAS No: 2097945-95-2
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5722326
• PubChem ID: 121203767
• Update Time: 2025-10-24

3-(9-Hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026712019
• 2097945-95-2
• 3-(9-hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid
• F1907-7676
• starbld0030181
• 3-(9-Hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid

• Inchi： 1S/C11H19NO4/c13-9-2-6-16-11(7-9)3-5-12(8-11)4-1-10(14)15/h9,13H,1-8H2,(H,14,15)
• InChI Key： YHVJVXLOUVDIHG-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CCC(=O)O)CC2)O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 70Ų

Additional information on 3-(9-Hydroxy-6-oxa-2-azaspiro[4.5]decan-2-yl)propanoic acid

3-(9-Hydroxy-6-Oxa-2-Azaspiro[4.5]Decan-2-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2097945-95-2, known as 3-(9-Hydroxy-6-Oxa-2-Azaspiro[4.5]Decan-2-Yl)Propanoic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a unique three-dimensional structure. The spiro[4.5]decan core of this molecule is further modified with hydroxyl and carboxylic acid groups, making it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to adopt diverse conformations, which can enhance their binding affinity to target proteins. The 6-Oxa and 2-Aza substituents in this molecule introduce oxygen and nitrogen atoms into the spiro system, respectively, which can significantly influence its electronic properties and reactivity. These functional groups also provide opportunities for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

The 9-Hydroxy group attached to the spiro system plays a critical role in stabilizing the molecule's conformation through hydrogen bonding interactions. This hydroxyl group can also act as a site for enzymatic reactions, making it a potential target for metabolic studies. The propanoic acid moiety at the terminal end of the molecule adds acidity and polarity, which can enhance its solubility in aqueous environments and improve its pharmacokinetic properties.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the spiro[4.5]decan skeleton. Advanced techniques such as ring-closing metathesis or intramolecular cyclization are often employed to achieve this complex structure. The subsequent introduction of functional groups like hydroxyl and carboxylic acid requires precise control over reaction conditions to ensure high yields and product purity.

Recent research has focused on exploring the biological activities of this compound and its derivatives. For instance, studies have demonstrated that certain analogs exhibit potent anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, computational modeling studies have revealed that this compound can interact with key enzymes involved in metabolic pathways, further underscoring its therapeutic potential.

In terms of applications, 3-(9-Hydroxy-6-Oxa-2-Azaspiro[4.5]Decan-2-Yl)Propanoic Acid holds promise as a lead compound for drug discovery programs targeting various therapeutic areas. Its unique structure allows for extensive chemical diversification, enabling researchers to develop compounds with improved efficacy and reduced side effects. Furthermore, its ability to form stable complexes with biomolecules makes it an attractive candidate for use in diagnostic tools and biosensors.

Looking ahead, ongoing investigations aim to elucidate the molecular mechanisms underlying the biological activities of this compound. By leveraging cutting-edge technologies such as cryo-electron microscopy and machine learning-based predictive modeling, scientists hope to gain deeper insights into its mode of action and optimize its therapeutic profile. These efforts are expected to pave the way for the development of innovative treatments that address unmet medical needs.